ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-(2,4-dimethylanilino)-2-oxoethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H25N3O3/c1-4-23-17(22)20-9-7-19(8-10-20)12-16(21)18-15-6-5-13(2)11-14(15)3/h5-6,11H,4,7-10,12H2,1-3H3,(H,18,21)
• InChI Key: SEERDRDRGQNQEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC(=O)NC2=C(C=C(C=C2)C)C
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

Ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate is a chemical compound that belongs to the class of piperazinecarboxylate derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology, medicine, and chemical synthesis.

Scientific Research Applications

Ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate has several potential scientific research applications. One of the most promising applications is in the field of pharmacology, where it has been shown to exhibit significant anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, it has been investigated for its potential as a drug delivery system due to its ability to cross the blood-brain barrier.

Mechanism of Action

The mechanism of action of Ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the endocannabinoid system. COX-2 is an enzyme involved in the production of prostaglandins, which are responsible for inflammation and pain. Inhibition of COX-2 leads to a reduction in inflammation and pain. The endocannabinoid system is involved in the regulation of various physiological processes, including pain, appetite, and mood. Modulation of this system can lead to a variety of effects, including analgesia and anti-inflammatory effects.
Biochemical and Physiological Effects:
Ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit COX-2 and reduce the production of prostaglandins. It has also been shown to modulate the endocannabinoid system, leading to analgesic and anti-inflammatory effects. In vivo studies have demonstrated its ability to reduce pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of Ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate is its relatively simple synthesis method, which can be carried out in a laboratory setting with standard equipment. Additionally, its potential applications in the fields of pharmacology and drug delivery make it an attractive compound for further research. However, one limitation of Ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on Ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research could be conducted on its potential as a drug delivery system, particularly for drugs that have difficulty crossing the blood-brain barrier. Finally, additional studies could be conducted to further elucidate its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of Ethyl 4-{2-[(2,4-dimethylphenyl)amino]-2-oxoethyl}-1-piperazinecarboxylate involves the reaction of ethyl 4-amino-1-piperazinecarboxylate with 2,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with ethyl chloroformate to yield the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting with standard equipment.